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Introduction

Naphthalene acetic acid (NAA) is a synthetic auxin, a class of plant hormones that play a
crucial role in regulating various aspects of plant growth and development. As a plant growth
regulator, NAA is widely utilized in agriculture and horticulture to manipulate physiological
processes to improve crop yield and quality. Its applications include preventing premature
flower and fruit drop, inducing rooting in cuttings, and thinning of fruit. These application notes
provide a comprehensive overview of the use of foliar-applied NAA to enhance crop yield,
detailing its mechanism of action, experimental protocols, and a summary of its effects on
various crops.

Mechanism of Action

NAA, like other auxins, influences plant growth by modulating gene expression. The primary
mechanism of auxin action is mediated through the SCF(TIR1/AFB)-Aux/IAA-ARF nuclear
signaling pathway.[1][2]

o Perception: NAA is perceived by a co-receptor complex formed by the TRANSPORT
INHIBITOR RESPONSE 1/AUXIN SIGNALING F-BOX (TIR1/AFB) proteins and an
Auxin/Indole-3-Acetic Acid (Aux/IAA) transcriptional repressor protein.[2][3]
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 Signal Transduction: The binding of NAA to this co-receptor complex targets the Aux/IAA
repressor for ubiquitination by the SCF (Skp1-Cullin-F-box) E3 ubiquitin ligase complex and
subsequent degradation by the 26S proteasome.[4]

» Response: The degradation of the Aux/IAA repressor relieves the repression of AUXIN
RESPONSE FACTORSs (ARFs), which are transcription factors. ARFs can then bind to auxin-
responsive elements (AuxRES) in the promoters of target genes, activating or repressing
their transcription. This modulation of gene expression leads to various physiological
responses, including cell elongation, division, and differentiation, which ultimately impact fruit
development and retention.[2][4]

One of the key effects of NAA in enhancing crop yield is its ability to prevent the formation of
the abscission layer at the base of the flower or fruit stalk, thereby reducing premature drop.[5]

Signaling Pathway Diagram

Click to download full resolution via product page

NAA Signaling Pathway

Experimental Protocols
General Experimental Workflow

General Experimental Workflow

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2022.1083409/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC4330579/
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2022.1083409/full
https://www.nbinno.com/article/plant-growth-regulators/science-behind-naa-1-naphthaleneacetic-acid-plant-growth-regulator-kl
https://www.benchchem.com/product/b184011?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Protocol 1: Foliar Application of NAA on Tomato
(Solanum lycopersicum)

This protocol is adapted from studies investigating the effect of NAA on tomato yield.[6][7]
1. Experimental Design:

o The experiment should be laid out in a Randomized Block Design (RBD) with at least three
replications.[7]

» Each treatment plot should consist of a specified number of plants (e.g., 10-20 plants).
2. Plant Material and Growth Conditions:
¢ Use a consistent tomato cultivar (e.g., 'Marmande' or '‘Kashi Vishesh').[6]

o Raise seedlings in a nursery and transplant them to the main field at a specific age (e.g., 25-
30 days old).[7]

e Maintain standard agronomic practices for fertilization, irrigation, and pest control throughout
the experiment.

3. Preparation of NAA Solutions:

e Prepare a stock solution of NAA (e.g., 1000 ppm) by dissolving a known weight of NAA in a
small amount of ethanol or 1IN NaOH and then diluting with distilled water.

o From the stock solution, prepare working solutions of desired concentrations (e.g., 10, 20,
30, 40, 50 ppm).[8]

» A control treatment with a water spray (containing the same amount of solvent if used)
should be included.

e Anon-ionic surfactant (e.g., Tween-80 at 0.01%) can be added to the spray solution to
ensure uniform coverage.[6]

4. Foliar Application:
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» Apply the NAA solutions as a fine mist to the foliage of the tomato plants until runoff.

» The timing of application is critical. Common application times include:

o At the flowering stage.[6]

o Multiple sprays at specific intervals after transplanting (e.g., 30, 45, and 60 days after
transplanting).[7]

5. Data Collection:

o Fruit Set (%): Tag a specific number of flower clusters at the time of spraying and count the
number of flowers and the number of fruits that develop from them. Calculate the percentage
of fruit set.

 Fruit Drop (%): Monitor the tagged flower clusters and count the number of flowers/fruits that
drop.

 Yield Parameters: At harvest, record the following for each treatment:

[e]

Number of fruits per plant.

o

Average fruit weight (g).

[¢]

Total fruit yield per plant (kg).

[¢]

Total fruit yield per unit area (e.g., t/ha).[7]
6. Statistical Analysis:

e Analyze the collected data using Analysis of Variance (ANOVA) appropriate for the
experimental design (RBD).

e Use a suitable post-hoc test (e.g., Tukey's HSD) to compare the treatment means at a
specified significance level (e.g., p < 0.05).

Data Presentation: Effects of NAA on Crop Yield
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The following tables summarize the quantitative data from various studies on the foliar
application of NAA on different crops.

Table 1: Effect of Foliar Application of NAA on Tomato Yield Parameters

Treatment Number of ] o
. Average Fruit Fruit Yield per
(NAA Fruits per . Reference
. Weight (g) Plant (kg)
Concentration) Plant
Control (0 ppm) 25.3 70.2 1.78
25 ppm 28.9 74.5 2.15
50 ppm 32.7 78.9 2.58
75 ppm 38.1 84.3 3.21 [7]
100 ppm 35.2 81.5 2.87

Table 2: Effect of Foliar Application of NAA on Mung Bean (Vigna radiata) Yield Parameters

Treatment

Number of Number of Seed Yield
(NAA 100-Seed
. Pods per Seeds per . per Plant Reference
Concentrati Weight (g)
Plant Pod (9)
on)
Control (0 Mishra et al.
35.6 8.1 3.1 9.8
ppm) (2020)
Mishra et al.
50 ppm 40.2 8.5 3.3 11.5
(2020)
Mishra et al.
100 ppm 45.8 8.9 35 13.7
(2020)
Mishra et al.
150 ppm 48.9 9.2 3.6 15.1
(2020)

Table 3: Effect of Foliar Application of NAA on Chilli (Capsicum annuum) Yield Parameters
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Treatment Number of . . .
. Fruit Weight Fruit Yield
(NAA Fruits per Reference
: (9) (alha)

Concentration) Plant
Control (No

98.5 2.8 210.5 [4]
PGR)
20 ppm 133.6 3.7 292.5 [4]

Table 4: Effect of NAA on Citrus Fruit Drop and Yield

o Increase in
. NAA Reduction in . .
Crop / Cultivar . . Fruit Retention Reference
Concentration Fruit Drop (%)
(%)
Sweet Orange
20 ppm - 15.8
‘Jaffa’
Navel Orange 100-400 mg-L—1 31-88 - [9]
Table 5: Effect of NAA on Cotton Yield Parameters
Number of . Seed Cotton
Treatment Boll Weight (g) . Reference
Bolls per Plant Yield ( kg/ha)
Control (RDF
14.9 3.25 1850 [10]
only)
RDF + NAA 40
19.3 4.01 2350 [10]

ppm + DAP 2%

Conclusion

Foliar application of naphthalene acetic acid is a potent tool for enhancing the yield of a wide
range of crops. By preventing premature abscission of flowers and fruits and promoting fruit
development, NAA can significantly increase the number of harvestable fruits and overall yield.
The optimal concentration and timing of application are critical factors that need to be
determined for each specific crop and growing condition to maximize the benefits. The
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protocols and data presented here provide a foundation for researchers and professionals to
design and conduct experiments to optimize the use of NAA in their specific contexts. Further
research into the molecular intricacies of NAA action and its interaction with other plant growth
regulators and environmental factors will continue to refine its application for sustainable crop
production.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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